Cas no 132-00-3 (5'-Adenylic acid, monosodium salt)

5'-Adenylic acid, monosodium salt structure
132-00-3 structure
Product Name:5'-Adenylic acid, monosodium salt
CAS No:132-00-3
MF:C10H13N5NaO7P
MW:369.203053236008
CID:96753
PubChem ID:23674992
Update Time:2025-04-18

5'-Adenylic acid, monosodium salt Chemical and Physical Properties

Names and Identifiers

    • 5'-Adenylic acid, monosodium salt
    • AKOS025286012
    • sodium [(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-bis(oxidanyl)oxolan-2-yl]methyl hydrogen phosphate
    • Sodium AMP
    • RS300U3XL1
    • EL2B9QAQ0B
    • A806836
    • Monosodium adenosine 5'-monophosphate
    • sodium ((2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyl hydrogenphosphate
    • Q27277220
    • AMP sodium salt
    • UNII-EL2B9QAQ0B
    • DTXSID40928739
    • Sodium adenosine-5'-monophosphate
    • adenosine-5'-monophosphate disodium salt
    • CHEMBL1627080
    • 5'-Adenylic acid, sodium salt (1:1)
    • Sodium ((2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyl hydrogen phosphate
    • Adenosine 5'-(dihydrogen phosphate), sodium salt
    • adenosine-5'-monophosphate monosodium salt
    • Monosodium amp
    • sodium;[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl hydrogen phosphate
    • SCHEMBL1416760
    • Adenosine 5'-monophosphate sodium salt
    • 149022-20-8
    • MONOSODIUM 5'-ADENYLATE
    • Adenosine phosphate monosodium
    • sodium [(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxy-2-oxolanyl]methyl hydrogen phosphate
    • A51040
    • NaAmp
    • Sodium adenosine monophosphate
    • Sodium 9-[5-O-(hydroxyphosphinato)pentofuranosyl]-9H-purin-6-amine
    • ADENOSINE5/'-MONOPHOSPHATESODIUMSALT
    • UNII-RS300U3XL1
    • 132-00-3
    • 13474-03-8
    • 5'-ADENYLIC ACID, SODIUM SALT
    • 5'-adenylic acid sodium salt
    • Inchi: 1S/C10H14N5O7P.Na/c11-8-5-9(13-2-12-8)15(3-14-5)10-7(17)6(16)4(22-10)1-21-23(18,19)20;/h2-4,6-7,10,16-17H,1H2,(H2,11,12,13)(H2,18,19,20);/q;+1/p-1/t4-,6-,7-,10-;/m1./s1
    • InChI Key: FYWLYWMEGHCZAX-MCDZGGTQSA-M
    • SMILES: P(=O)(O)([O-])OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)O.[Na+]

Computed Properties

  • Exact Mass: 57.9587
  • Monoisotopic Mass: 369.04502905g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 493
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 189Ų

Experimental Properties

  • PSA: 0
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